N-Boc-1-amino-1-cyclopentanemethanol
Overview
Description
“N-Boc-1-amino-1-cyclopentanemethanol” is a chemical compound with the empirical formula C11H21NO3 . It has a molecular weight of 215.29 . The compound is solid in form and has a melting point of 108-112 °C .
Molecular Structure Analysis
The SMILES string for “N-Boc-1-amino-1-cyclopentanemethanol” isCC(C)(C)OC(=O)NC1(CO)CCCC1 . This indicates that the compound contains a Boc-protected amino group (Boc stands for tert-butoxycarbonyl, represented by CC(C)(C)OC(=O)N in the SMILES string), attached to a cyclopentane ring with a methanol group (C1(CO)CCCC1). Physical And Chemical Properties Analysis
“N-Boc-1-amino-1-cyclopentanemethanol” is a solid compound with a melting point of 108-112 °C . It has an empirical formula of C11H21NO3 and a molecular weight of 215.29 .Scientific Research Applications
Chemoselective N-Boc Protection
This compound is used for chemoselective mono-N-Boc protection of various structurally diverse amines, amino acids, and peptides . The process is simple and efficient, and it doesn’t lead to competitive side-reactions such as the formation of isocyanate, urea, oxazolidinone, and N, N-di-Boc derivatives .
Peptide Chemistry
In peptide chemistry, the protection of amino groups in amino acids as N-Boc derivatives is an important strategy . These derivatives can be easily converted into free amines and are also useful in Merrifield solid-phase peptide synthesis .
Resistance to Racemization
N-Boc-1-amino-1-cyclopentanemethanol is resistant to racemization during peptide synthesis . This makes it more applicable in multistep reactions .
Catalyst in Chemical Reactions
This compound has been used as a catalyst in various chemical reactions . It has been applied in transformations involving a wide array of acidic, neutral, and basic reagents .
Synthesis of Xanthine-Derived Heterocyclic Fused Systems
1-Amino-1-cyclopentanemethanol, a related compound, has been used in the synthesis of xanthine-derived heterocyclic fused systems .
Building Block in Medicinal Chemistry Synthesis
1-Amino-1-cyclopentanemethanol has also been used as a building block in medicinal chemistry synthesis .
Safety and Hazards
The compound is classified with the signal word “Warning” and has hazard statements H315, H319, H335, and H400 . This indicates that it can cause skin irritation (H315), serious eye irritation (H319), may cause respiratory irritation (H335), and is very toxic to aquatic life (H400) . Precautionary measures include avoiding release to the environment and wearing protective gloves and eye protection .
Mechanism of Action
Mode of Action
It’s possible that it interacts with its targets through a variety of mechanisms, potentially altering their function or activity .
Pharmacokinetics
These properties are crucial for understanding the compound’s bioavailability, or the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .
properties
IUPAC Name |
tert-butyl N-[1-(hydroxymethyl)cyclopentyl]carbamate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H21NO3/c1-10(2,3)15-9(14)12-11(8-13)6-4-5-7-11/h13H,4-8H2,1-3H3,(H,12,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KORMKULLVQEUDG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1(CCCC1)CO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H21NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00937504 |
Source
|
| Record name | tert-Butyl hydrogen [1-(hydroxymethyl)cyclopentyl]carbonimidate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00937504 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
215.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
168540-07-6, 174889-22-6 |
Source
|
| Record name | tert-Butyl hydrogen [1-(hydroxymethyl)cyclopentyl]carbonimidate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00937504 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | tert-butyl N-[1-(hydroxymethyl)cyclopentyl]carbamate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 174889-22-6 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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